Cas no 1338990-22-9 (2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid)

• Product Name: 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid
• CAS No: 1338990-22-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5755428
• PubChem ID: 62740958
• Update Time: 2025-10-29

2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1338990-22-9
• AKOS012034277
• EN300-1844892
• SCHEMBL19031974
• 2,2-dimethyl-3-(1,3-thiazol-4-yl)propanoic acid
• 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid

• Inchi： 1S/C8H11NO2S/c1-8(2,7(10)11)3-6-4-12-5-9-6/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： QVSPOCCJFVMJOT-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid

Exploring the Versatile Applications of 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 1338990-22-9) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 1338990-22-9) has emerged as a compound of significant interest. This thiazole-containing carboxylic acid derivative combines unique structural features that make it valuable for various applications, from pharmaceutical research to material science. Its molecular formula, C8H11NO2S, reflects a balanced combination of hydrophobic and hydrophilic properties, enabling diverse reactivity patterns.

The thiazole ring in 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid is particularly noteworthy, as this heterocyclic moiety is frequently found in biologically active compounds. Researchers have been investigating how the dimethyl propanoic acid side chain influences the compound's physical properties and reactivity. Recent studies suggest that the steric effects from the two methyl groups may contribute to interesting conformational behavior in solution, a topic that has gained attention in computational chemistry circles.

From a synthetic chemistry perspective, CAS 1338990-22-9 serves as a versatile building block. Its carboxylic acid functionality allows for straightforward derivatization through standard coupling reactions, while the thiazole nitrogen can participate in coordination chemistry. This dual reactivity makes the compound particularly useful in medicinal chemistry, where researchers are constantly seeking novel scaffolds for drug discovery programs targeting various diseases.

The thermal stability of 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid has been another area of investigation, especially in light of growing interest in heat-resistant organic materials. Preliminary data suggests the compound maintains structural integrity at temperatures up to 150°C, making it potentially interesting for specialty polymer applications. This property aligns well with current industry trends toward more sustainable, high-performance materials.

In pharmaceutical contexts, the thiazole-propanoic acid structure has drawn comparisons to certain bioactive molecules, prompting research into potential biological activities. While not itself a drug substance, 1338990-22-9 serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features are particularly relevant to current drug discovery efforts targeting metabolic disorders and inflammatory conditions.

The solubility profile of 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid makes it compatible with various organic solvents, a practical advantage for laboratory applications. Recent optimization studies have focused on identifying ideal solvent systems for its purification and handling, addressing common challenges in working with heterocyclic carboxylic acids. These developments have improved the compound's accessibility for research purposes.

Analytical characterization of CAS 1338990-22-9 typically involves techniques such as NMR spectroscopy and mass spectrometry. The distinctive proton environments created by the dimethyl groups adjacent to the thiazole ring produce characteristic spectral patterns that aid in compound identification. These analytical features have become particularly valuable in quality control protocols for synthetic intermediates.

Environmental considerations surrounding 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid have also come into focus, reflecting broader trends in green chemistry. Preliminary biodegradability studies suggest the compound undergoes moderate breakdown under environmental conditions, though comprehensive ecotoxicological data remains an area for further research. This aligns with increasing regulatory emphasis on understanding the environmental fate of chemical substances.

The commercial availability of 1338990-22-9 has expanded in recent years, reflecting growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various purity grades, with HPLC purity ≥95% being common for research applications. This availability supports its increasing use across multiple chemistry subdisciplines.

Looking forward, 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid continues to attract attention for its potential in developing new materials and bioactive compounds. Its combination of structural features positions it as a valuable tool for chemists exploring structure-activity relationships or designing novel molecular architectures. As synthetic methodologies advance, the applications of this versatile building block are likely to expand further.

Storage and handling recommendations for CAS 1338990-22-9 generally follow standard protocols for carboxylic acid compounds. The material is typically stable at room temperature when protected from moisture, though some suppliers recommend refrigeration for long-term storage. These practical considerations are important for researchers incorporating the compound into their workflows.

In conclusion, 2,2-Dimethyl-3-(1,3-thiazol-4-yl)propanoic acid represents an interesting case study in how relatively simple molecular structures can offer diverse possibilities for chemical innovation. Its growing presence in the literature and commercial catalogs underscores its utility as a research tool, while ongoing investigations continue to reveal new aspects of its chemical behavior and potential applications.